Cas no 1806645-82-8 (Ethyl 4-hydrazinyl-3-(methylthio)benzoate)

• Product Name: Ethyl 4-hydrazinyl-3-(methylthio)benzoate
• CAS No: 1806645-82-8
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 4958006
• Update Time: 2025-06-08

Ethyl 4-hydrazinyl-3-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydrazinyl-3-(methylthio)benzoate

• Inchi： 1S/C10H14N2O2S/c1-3-14-10(13)7-4-5-8(12-11)9(6-7)15-2/h4-6,12H,3,11H2,1-2H3
• InChI Key： TVPRSBXBUWHQRV-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=O)OCC)C=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 1.9
• Topological Polar Surface Area: 89.6

Additional information on Ethyl 4-hydrazinyl-3-(methylthio)benzoate

Comprehensive Overview of Ethyl 4-hydrazinyl-3-(methylthio)benzoate (CAS No. 1806645-82-8)

Ethyl 4-hydrazinyl-3-(methylthio)benzoate (CAS No. 1806645-82-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a hydrazinyl group and a methylthio substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

The compound's molecular formula and structural features align with current trends in small-molecule drug development, a hot topic in medicinal chemistry. Its benzoate core structure is frequently explored in the design of enzyme inhibitors and receptor modulators, addressing common search queries like "novel benzoate derivatives in drug design." The presence of both hydrazine and thioether functionalities offers multiple sites for further chemical modifications, making it a versatile building block for combinatorial chemistry approaches.

In the context of green chemistry advancements, Ethyl 4-hydrazinyl-3-(methylthio)benzoate presents opportunities for sustainable synthesis routes. Recent publications highlight its role in atom-economical reactions, addressing the growing demand for eco-friendly synthetic methodologies. This aligns with frequent searches such as "green synthesis of hydrazine derivatives" and "sustainable benzoate chemistry," reflecting industry shifts toward environmentally conscious practices.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are standard topics in chemical research forums. The methylthio group's distinct spectroscopic signature makes it particularly useful for reaction monitoring, a practical aspect often queried by synthetic chemists ("tracking thioether transformations by NMR"). These analytical features contribute to its popularity in method development studies for complex organic molecules.

From a commercial perspective, CAS 1806645-82-8 has seen growing demand in the fine chemicals market, particularly from contract research organizations specializing in custom synthesis. Its applications extend to materials science, where researchers investigate its potential in functional polymer design, responding to searches about "aromatic monomers for advanced materials." The compound's balanced lipophilicity, calculated using QSAR models, makes it an interesting candidate for bioavailability enhancement studies in pharmaceutical formulations.

Stability studies of Ethyl 4-hydrazinyl-3-(methylthio)benzoate under various conditions provide valuable data for process chemistry optimization, a key concern for scale-up operations. The hydrazine moiety's reactivity patterns are frequently discussed in academic forums, with particular attention to its chemo-selectivity in multi-step syntheses. These characteristics address common technical questions like "controlling hydrazine reactivity in complex systems" and "protecting group strategies for amino esters."

In biochemical applications, the compound's potential as a scaffold for bioactive molecules connects with trending research in fragment-based drug discovery. Its moderate molecular weight and balanced polarity meet criteria for lead-like compounds, a concept increasingly searched in drug design communities. The methylthio group's potential for metabolic stability enhancement is another area of active investigation, particularly in medicinal chemistry optimization projects.

Recent patent literature reveals innovative uses of CAS 1806645-82-8 in heterocyclic compound synthesis, responding to industry needs for novel nitrogen-containing architectures. This aligns with frequent searches about "building blocks for N-heterocycles" and "hydrazine in ring-forming reactions." The compound's versatility in constructing fused ring systems makes it valuable for developing new chemical entities with potential biological activities.

Quality control protocols for Ethyl 4-hydrazinyl-3-(methylthio)benzoate typically emphasize chiral purity assessment when applicable, addressing pharmaceutical industry requirements. The development of robust analytical methods for this compound contributes to broader discussions about impurity profiling in complex organic molecules, a regulatory focus area in current Good Manufacturing Practice (cGMP) environments.

Looking forward, research directions for 1806645-82-8 may explore its catalytic applications or potential in metal-organic frameworks (MOFs), connecting with materials science innovations. The compound's dual functional groups offer intriguing possibilities for supramolecular chemistry applications, an emerging field generating substantial academic interest and online search traffic regarding "multi-functional organic linkers."